1. Home
  2. Product
  3. 1,2-Dimethylbenzo[a]pyrene
1,2-Dimethylbenzo[a]pyrene 1,2-Dimethylbenzo[a]pyrene
Brand Name: Vulcanchem
CAS No.: 16757-85-0
VCID: VC21016283
InChI: InChI=1S/C22H16/c1-13-11-16-7-8-17-12-15-5-3-4-6-19(15)20-10-9-18(14(13)2)21(16)22(17)20/h3-12H,1-2H3
SMILES: CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2
Molecular Formula: C22H16
Molecular Weight: 280.4 g/mol

1,2-Dimethylbenzo[a]pyrene

CAS No.: 16757-85-0

Cat. No.: VC21016283

Molecular Formula: C22H16

Molecular Weight: 280.4 g/mol

* For research use only. Not for human or veterinary use.

1,2-Dimethylbenzo[a]pyrene - 16757-85-0

Specification

CAS No. 16757-85-0
Molecular Formula C22H16
Molecular Weight 280.4 g/mol
IUPAC Name 1,2-dimethylbenzo[a]pyrene
Standard InChI InChI=1S/C22H16/c1-13-11-16-7-8-17-12-15-5-3-4-6-19(15)20-10-9-18(14(13)2)21(16)22(17)20/h3-12H,1-2H3
Standard InChI Key BKXHRQZQCCZOKZ-UHFFFAOYSA-N
SMILES CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2
Canonical SMILES CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19